Cas no 2225169-48-0 (3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid)

• Product Name: 3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid
• CAS No: 2225169-48-0
• MF: C₁₀H₉BFNO₂
• MW: 204.99
• CID: 5144027
• PubChem ID: 133555110
• Update Time: 2025-10-28

3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid
• (3-Fluoro-5-(1H-pyrrol-1-yl)phenyl)boronic acid
• 2225169-48-0

• Inchi： 1S/C10H9BFNO2/c12-9-5-8(11(14)15)6-10(7-9)13-3-1-2-4-13/h1-7,14-15H
• InChI Key： UJAUDABYSMJPNE-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2C=CC=C2)=CC(F)=C1)(O)O

Computed Properties

• Exact Mass: 205.0710369g/mol
• Monoisotopic Mass: 205.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid

3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic Acid: A Comprehensive Overview

The compound 3-Fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid (CAS No. 2225169-48-0) is a significant molecule in the field of organic chemistry, particularly in the synthesis of biologically active compounds and materials science. This boronic acid derivative has garnered attention due to its unique structural features and versatile reactivity. The molecule consists of a phenyl ring substituted with a fluorine atom at the 3-position and a pyrrole group at the 5-position, with a boronic acid moiety attached directly to the phenyl ring. This combination of functional groups makes it an ideal building block for various chemical transformations.

Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling, have highlighted the importance of 3-fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid in constructing complex aromatic systems. The presence of the pyrrole group introduces electronic and steric effects that can modulate the reactivity of the boronic acid moiety, making it suitable for precise control over reaction outcomes. Researchers have utilized this compound to synthesize heterocyclic frameworks with potential applications in drug discovery and material engineering.

One of the most notable applications of 3-fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid is in the development of fluorescent materials. The pyrrole group, being an electron-deficient aromatic heterocycle, can participate in π–π interactions, enhancing the fluorescence properties of the resulting materials. Recent studies have demonstrated that incorporating this compound into polymer frameworks can lead to materials with tunable emission wavelengths, making them promising candidates for optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.

In addition to its role in materials science, 3-fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid has shown potential in medicinal chemistry. The fluorine substituent at the 3-position introduces electron-withdrawing effects, which can influence the pharmacokinetic properties of derivatives synthesized from this compound. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, where the boronic acid moiety can act as a bioisostere for phosphate groups.

The synthesis of 3-fluoro-5-(1H-pyrrol-1-yl)phenylboronic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the substitution of a halogen atom on a phenol derivative with a boronic acid group using palladium-catalyzed coupling reactions. The introduction of the pyrrole group is often achieved through nucleophilic aromatic substitution or Ullmann-type coupling reactions, depending on the directing effects of substituents on the phenol ring.

From an environmental perspective, 3-fluoro-5-(1H-pyrrol-1-y l)phenylboronic acid exhibits moderate stability under standard storage conditions. However, its reactivity towards nucleophiles and oxidizing agents necessitates careful handling during synthesis and storage. Researchers have emphasized the importance of conducting thorough safety assessments when working with this compound to minimize potential hazards associated with its chemical reactivity.

In conclusion, 3-fluoro-5-(1H-pyrrol -1-y l)phenylboronic acid (CAS No. 2225169 -48 -0) is a versatile molecule with wide-ranging applications in organic synthesis, materials science, and medicinal chemistry. Its unique combination of functional groups and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with tailored properties. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications.